Cas no 1261822-28-9 (2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid
• CAS No: 1261822-28-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD18393687
• CID: 4969548
• PubChem ID: 117289558
• Update Time: 2025-06-13

2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methylmandelic acid
• 2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid

• MDL： MFCD18393687
• Inchi： 1S/C9H9ClO3/c1-5-2-3-6(7(10)4-5)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： QZYMNGDNHDLJAE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Additional information on 2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid (CAS No. 1261822-28-9)

2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid (CAS No. 1261822-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydroxyacetic acid derivative features a unique chloro-methylphenyl substitution pattern, which contributes to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a chiral building block for synthesizing biologically active molecules, aligning with the growing demand for enantioselective synthesis in drug development.

The compound's molecular structure combines a hydroxyacetic acid moiety with a 2-chloro-4-methylphenyl group, creating opportunities for hydrogen bonding and hydrophobic interactions. This duality makes it valuable for medicinal chemistry applications, especially in designing targeted therapeutics. Recent studies highlight its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs), coinciding with the global search for safer pain management alternatives. The presence of both chloro and methyl substituents enhances its metabolic stability, addressing contemporary challenges in drug bioavailability optimization.

In agrochemical contexts, CAS 1261822-28-9 demonstrates promise as an intermediate for crop protection agents. Its structural features may contribute to pesticide resistance management – a critical concern given rising demands for sustainable agriculture. The compound's phenyl-hydroxyacetic acid backbone resembles known plant growth regulators, sparking investigations into its potential effects on crop yield enhancement. These applications resonate with current trends toward precision farming and environmentally friendly agrochemicals.

Synthetic approaches to 2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid typically involve Grignard reactions or oxidative cleavage of corresponding styrene derivatives. The choice of catalytic system significantly impacts the enantiomeric purity – a crucial factor given the pharmaceutical industry's emphasis on chiral drug development. Recent advancements in flow chemistry and continuous processing have improved the scalability of its production, addressing key questions about industrial-scale synthesis efficiency.

Analytical characterization of this compound employs advanced techniques including HPLC-MS and NMR spectroscopy, with particular focus on verifying the regiochemical purity. The chloro-methylphenyl substitution pattern creates distinctive spectroscopic fingerprints, facilitating quality control in GMP manufacturing environments. These analytical protocols align with regulatory requirements for pharmaceutical intermediates, ensuring compliance with ICH guidelines.

Environmental and toxicological profiles of CAS 1261822-28-9 remain active research areas, particularly regarding its biodegradation pathways. The compound's hydroxy acid functionality suggests potential for microbial degradation, a property increasingly valued in green chemistry initiatives. These investigations respond to growing consumer interest in eco-friendly chemicals and corporate commitments to sustainable chemistry principles.

The commercial availability of 2-(2-chloro-4-methylphenyl)-2-hydroxyacetic acid has expanded significantly, with suppliers offering various enantiomeric ratios to meet diverse research needs. Pricing trends reflect the compound's growing importance in drug discovery pipelines, while regulatory documentation addresses common queries about storage stability and handling precautions. These developments mirror the pharmaceutical industry's broader shift toward specialty intermediates with defined stereochemical properties.

Future research directions for this compound may explore its utility in bioconjugation chemistry or as a template for metal-organic frameworks (MOFs). The intersection of its aromatic system with carboxylic acid functionality creates opportunities in materials science, particularly for designing functionalized surfaces. Such applications could position CAS 1261822-28-9 at the forefront of multidisciplinary research bridging chemistry, biology, and materials engineering.